Cas no 811826-50-3 (3-(2,6-Dichlorophenyl)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile)

• Product Name: 3-(2,6-Dichlorophenyl)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile
• CAS No: 811826-50-3
• CID: 4659470
• Update Time: 2025-10-24

3-(2,6-Dichlorophenyl)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile

Additional information on 3-(2,6-Dichlorophenyl)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile

Introduction to 3-(2,6-Dichlorophenyl)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile (CAS No. 811826-50-3)

3-(2,6-Dichlorophenyl)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 811826-50-3, belongs to a class of molecules characterized by their complex aromatic and heterocyclic structures. The presence of multiple functional groups, including chloro and sulfonyl substituents, makes this compound a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-(2,6-Dichlorophenyl)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile consists of a prop-2-enenitrile backbone, which is flanked by two distinct aromatic rings. The 2,6-Dichlorophenyl group contributes to the electron-withdrawing nature of the molecule, while the (4-methylphenyl)sulfonyl moiety introduces steric and electronic effects that can influence its biological activity. This combination of structural features makes it an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The compound 3-(2,6-Dichlorophenyl)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its unique structural framework suggests that it may interact with biological targets in ways that differ from more conventional pharmaceuticals.

One of the most compelling aspects of this compound is its ability to modulate key enzymes and receptors involved in disease processes. For instance, preliminary studies have indicated that derivatives of 3-(2,6-Dichlorophenyl)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases. These enzymes are often dysregulated in diseases like cancer and autoimmune disorders, making them attractive targets for therapeutic intervention.

The (4-methylphenyl)sulfonyl group in particular has been identified as a key pharmacophore in several drug candidates that have shown promise in clinical trials. Its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions makes it a valuable component in the design of small molecule drugs. By incorporating this moiety into the structure of 3-(2,6-Dichlorophenyl)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile, researchers aim to enhance the compound's binding affinity and selectivity.

Furthermore, the 2,6-Dichlorophenyl substituent contributes to the compound's lipophilicity, which is an important factor in drug absorption and distribution. This balance between lipophilicity and polarizability allows the molecule to traverse biological membranes effectively while maintaining interactions with intracellular targets. Such properties are crucial for developing drugs that can achieve therapeutic efficacy at low concentrations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-(2,6-Dichlorophenyl)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile with greater accuracy. Molecular docking simulations have been used to model interactions between this compound and potential biological targets, providing insights into its mechanism of action. These studies have highlighted its potential as an inhibitor of pathways relevant to neurological disorders and metabolic diseases.

The synthesis of 3-(2,6-Dichlorophenyl)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key intermediates efficiently. These advances have opened up new possibilities for exploring its pharmacological potential.

In conclusion,3-(2,6-Dichlorophenyl)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile (CAS No. 811826-50-3) represents a promising candidate for further research in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing health challenges facing society today.